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Compound of Interest

Compound Name: Solvent Red 149

Cat. No.: B1293832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Red 149, a fluorescent dye belonging to the anthrapyridone class, presents a

promising option as a tracer for qualitative and quantitative flow visualization in a variety of fluid

dynamics experiments.[1][2] Its notable characteristics include high thermal stability, good light

fastness, and excellent solubility in organic solvents, making it suitable for applications

involving oils, lubricants, and other non-aqueous fluids.[3][4] These application notes provide a

comprehensive overview of the known properties of Solvent Red 149, along with detailed

protocols for its use in Laser-Induced Fluorescence (LIF) for fluid dynamics studies.

Physicochemical and Photophysical Properties
A summary of the key properties of Solvent Red 149 is presented in the table below. It is

important to note that while some data is readily available from manufacturers, specific

photophysical parameters crucial for quantitative LIF, such as the fluorescence quantum yield

and precise emission maximum, are not widely published and may require experimental

determination for specific solvents and concentrations.
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Property Value References

Chemical Name

6-(Cyclohexylamino)-3-methyl-

3H-naphtho[1,2,3-de]quinoline-

2,7-dione

[5]

Synonyms
Fluorescent Red HFG, C.I.

674700
[3]

CAS Number 21295-57-8, 71902-18-6 [6]

Molecular Formula C₂₃H₂₂N₂O₂ [6]

Molecular Weight 358.43 g/mol [6]

Appearance Red powder [6]

Absorption Maximum (in

Ethanol)

~442 nm, with weaker bands

at ~573 nm and ~617 nm
[7]

Emission Maximum

Not explicitly found in

searches. Expected to be in

the red region of the spectrum,

likely > 600 nm.

Fluorescence Quantum Yield
Not explicitly found in

searches.

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone);

Insoluble in water. Specific

solubility in g/L for fluids like

silicone oil is not readily

available.

[2][5]

Heat Resistance Up to 300°C in plastics [3]

Light Fastness
Good (Grade 6-7 on a scale of

1-8)
[3]
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Preparation of Stock and Working Solutions
A critical step for accurate and reproducible LIF measurements is the careful preparation of the

tracer dye solutions.

Objective: To prepare a concentrated stock solution of Solvent Red 149 and dilute it to the

desired working concentration for the fluid dynamics experiment.

Materials:

Solvent Red 149 powder

Appropriate solvent (e.g., ethanol, isopropanol, silicone oil)

Volumetric flasks

Pipettes

Analytical balance

Magnetic stirrer and stir bar

Ultrasonic bath (optional)

Protocol:

Stock Solution Preparation (e.g., 1 g/L):

1. Accurately weigh 10 mg of Solvent Red 149 powder using an analytical balance.

2. Transfer the powder to a 10 mL volumetric flask.

3. Add a small amount of the chosen solvent to dissolve the powder.

4. Use a magnetic stirrer or sonication to ensure complete dissolution.

5. Once dissolved, fill the volumetric flask to the 10 mL mark with the solvent.

6. Stopper the flask and invert several times to ensure homogeneity.
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7. Store the stock solution in a dark, sealed container to prevent photodegradation and

solvent evaporation.

Working Solution Preparation:

1. Determine the desired working concentration. For LIF, concentrations are typically in the

range of 0.1 to 10 mg/L, but the optimal concentration will depend on the specific

experimental setup (e.g., laser power, camera sensitivity, path length).

2. Use the stock solution to prepare the working solution by serial dilution. For example, to

prepare a 1 mg/L working solution from a 1 g/L stock, pipette 10 µL of the stock solution

into a 10 mL volumetric flask and fill with the solvent.

3. Thoroughly mix the working solution.

Laser-Induced Fluorescence (LIF) Measurement
This protocol outlines a general procedure for performing planar LIF to visualize the

concentration of Solvent Red 149 in a fluid flow.

Objective: To obtain a 2D map of the tracer concentration in a region of interest within the flow.

Materials and Equipment:

Flow system (e.g., microfluidic chip, flow cell, wind tunnel with a liquid-seeded flow)

Working solution of Solvent Red 149 in the experimental fluid

Pulsed or continuous-wave laser with a wavelength that overlaps with the absorption

spectrum of Solvent Red 149 (e.g., a 532 nm Nd:YAG laser can excite the longer

wavelength absorption bands).

Sheet-forming optics (e.g., cylindrical and spherical lenses) to create a thin laser sheet.

CCD or sCMOS camera with high sensitivity in the red spectral region.

Long-pass or band-pass optical filter to block scattered laser light and transmit the

fluorescence signal.
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Image acquisition and processing software.

Protocol:

System Setup:

1. Position the laser and sheet-forming optics to illuminate the desired cross-section of the

flow.

2. Mount the camera perpendicular to the laser sheet.

3. Place the optical filter in front of the camera lens.

Image Acquisition:

1. Fill the flow system with the working solution of Solvent Red 149.

2. Turn on the laser and the camera.

3. Adjust the camera's exposure time and gain to obtain a good signal-to-noise ratio without

saturating the detector.

4. Acquire a set of "dark" images with the laser off to measure the background noise.

5. Acquire a set of "flat-field" images of a uniform concentration of the dye to correct for non-

uniformities in the laser sheet and camera response.

6. Initiate the flow and acquire a time-series of images of the fluorescence distribution.

Image Processing:

1. Subtract the average dark image from each fluorescence image.

2. Divide the corrected fluorescence images by the flat-field image to account for illumination

and detection non-uniformities.

3. The resulting image intensity should be proportional to the concentration of Solvent Red
149, assuming a linear relationship between fluorescence and concentration.
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Caption: Experimental workflow for using Solvent Red 149 in LIF.
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Caption: Principle of Laser-Induced Fluorescence (LIF) with a tracer dye.

Considerations and Future Work
Quantitative Measurements: For accurate quantitative measurements of concentration or

temperature, a thorough characterization of Solvent Red 149's photophysical properties in

the specific experimental solvent is essential. This includes measuring the absorption and

emission spectra, fluorescence quantum yield, and their dependence on temperature.

Temperature Effects: The fluorescence intensity of many dyes is temperature-dependent

(thermal quenching). If the fluid temperature varies significantly in the experiment, this effect

must be calibrated and accounted for to avoid errors in concentration measurements.

Alternatively, a two-color LIF approach with a temperature-insensitive reference dye could be

employed.

Photostability: While Solvent Red 149 is reported to have good light fastness, its

photostability under intense laser illumination should be evaluated for long-duration

experiments to ensure that photobleaching does not significantly affect the results.
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Solvent Effects: The photophysical properties of fluorescent dyes can be sensitive to the

solvent environment (polarity, viscosity). It is crucial to perform all calibrations in the same

solvent used for the experiment.

By following these guidelines and performing the necessary calibrations, researchers can

effectively utilize Solvent Red 149 as a valuable tracer dye for a wide range of fluid dynamics

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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